Cas no 1805516-24-8 (Methyl 4-cyano-2-difluoromethyl-6-methoxybenzoate)

• Product Name: Methyl 4-cyano-2-difluoromethyl-6-methoxybenzoate
• CAS No: 1805516-24-8
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 4952972
• Update Time: 2025-05-26

Methyl 4-cyano-2-difluoromethyl-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-difluoromethyl-6-methoxybenzoate

• Inchi： 1S/C11H9F2NO3/c1-16-8-4-6(5-14)3-7(10(12)13)9(8)11(15)17-2/h3-4,10H,1-2H3
• InChI Key： YYVNQBYFECZTFR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C=1C(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-2-difluoromethyl-6-methoxybenzoate

Comprehensive Overview of Methyl 4-cyano-2-difluoromethyl-6-methoxybenzoate (CAS No. 1805516-24-8)

Methyl 4-cyano-2-difluoromethyl-6-methoxybenzoate (CAS No. 1805516-24-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and methoxybenzoate ester, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The growing demand for fluorinated compounds in modern chemistry has placed Methyl 4-cyano-2-difluoromethyl-6-methoxybenzoate in the spotlight. Fluorine incorporation often enhances metabolic stability and bioavailability, making this compound particularly relevant for developing next-generation therapeutics. Recent studies highlight its role in optimizing lead compounds for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing key challenges in oncology and CNS drug development.

From a synthetic chemistry perspective, the difluoromethyl group in 1805516-24-8 offers distinct advantages. This moiety serves as a bioisostere for hydroxyl or carbonyl groups while improving lipophilicity and membrane permeability. The compound's methoxybenzoate ester functionality further provides synthetic flexibility, enabling efficient derivatization through hydrolysis or transesterification reactions. These properties make it a versatile building block for structure-activity relationship (SAR) studies across multiple therapeutic areas.

Environmental considerations surrounding fluorinated organic compounds have prompted significant research into the ecological profile of Methyl 4-cyano-2-difluoromethyl-6-methoxybenzoate. Advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, are employed to study its degradation pathways and environmental fate. The compound's relatively low persistence compared to perfluorinated substances makes it an attractive option for sustainable chemistry applications.

In the agrochemical sector, 1805516-24-8 has shown promise as a precursor for novel crop protection agents. The cyano group and difluoromethyl substitution pattern contribute to enhanced insecticidal and fungicidal activity while maintaining favorable toxicological profiles. This aligns with the industry's shift toward low-risk pesticides that meet stringent regulatory requirements in major markets.

Quality control of Methyl 4-cyano-2-difluoromethyl-6-methoxybenzoate requires rigorous analytical validation. Standard specifications typically include ≥98% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. The compound's stability under various storage conditions (typically 2-8°C under inert atmosphere) has been extensively characterized to ensure batch-to-batch reproducibility in research applications.

Emerging applications in material science have expanded the utility of CAS 1805516-24-8. The compound's aromatic core and fluorinated side chain make it suitable for developing liquid crystal materials and organic semiconductors. These applications leverage its electronic properties and self-assembly characteristics, particularly in optoelectronic devices requiring precise molecular alignment.

Regulatory aspects of Methyl 4-cyano-2-difluoromethyl-6-methoxybenzoate production and handling follow standard Good Manufacturing Practice (GMP) guidelines for fine chemicals. While not classified as hazardous under current systems, appropriate laboratory precautions including PPE and fume hoods are recommended during handling due to its powder form and potential respiratory sensitization.

The global market for fluorinated benzoate derivatives like 1805516-24-8 continues to grow, driven by pharmaceutical innovation and specialty chemical demand. Market analysts project particular growth in Asia-Pacific regions, where increasing R&D investment in small molecule therapeutics creates new opportunities for advanced intermediates. Custom synthesis services offering gram-to-kilogram quantities have become increasingly important for research organizations.

Future research directions for Methyl 4-cyano-2-difluoromethyl-6-methoxybenzoate include exploring its potential in proteolysis targeting chimera (PROTAC) development and click chemistry applications. The compound's structural features make it suitable for conjugation with various pharmacophores and linker systems, addressing current challenges in targeted protein degradation strategies.